N-(2-methoxy-5-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H15N3O3S/c1-9-3-4-11(20-2)10(7-9)16-13(19)8-21-14-15-6-5-12(18)17-14/h3-7H,8H2,1-2H3,(H,16,19)(H,15,17,18)
• InChI Key: IRXGLKLVJMDHSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=CC(=O)N2
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide, also known as MMPTA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MMPTA is a thioacetamide derivative that has been studied for its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2-methoxy-5-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide is not fully understood. However, it has been suggested that it acts by inhibiting the activity of thioesterase enzymes, which are involved in various cellular processes, including fatty acid metabolism and protein degradation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the activity of enzymes involved in fatty acid metabolism, which may contribute to its anticancer properties. In addition, this compound has been found to have anti-inflammatory properties, as it inhibits the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxy-5-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide in lab experiments is its potential therapeutic applications. Its anticancer and anti-parasitic properties make it a promising candidate for further research. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-(2-methoxy-5-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide. One area of research could focus on optimizing the synthesis method to improve the yield and purity of this compound. Another direction could be to study the mechanism of action of this compound in more detail, in order to better understand its potential therapeutic applications. Additionally, further research could be done to explore the potential use of this compound in combination with other drugs or therapies.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide involves the reaction of 2-methoxy-5-methylphenylamine with 2-chloroacetyl chloride to form N-(2-methoxy-5-methylphenyl)-2-chloroacetamide. This intermediate is then reacted with 6-oxo-1,6-dihydropyrimidine-2-thiol to form this compound.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide has been studied for its potential therapeutic applications in various scientific research fields. It has been found to have anticancer properties, as it inhibits the growth of cancer cells in vitro. This compound has also been studied for its potential use in treating parasitic infections, as it has been found to be effective against Leishmania donovani, a parasite that causes visceral leishmaniasis.